![molecular formula C17H19NO2S B6131179 2-(benzylthio)-N-(2-ethoxyphenyl)acetamide](/img/structure/B6131179.png)
2-(benzylthio)-N-(2-ethoxyphenyl)acetamide
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Overview
Description
2-(benzylthio)-N-(2-ethoxyphenyl)acetamide, also known as BTEA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. BTEA belongs to the class of thioamides and has a molecular weight of 331.46 g/mol.
Scientific Research Applications
2-(benzylthio)-N-(2-ethoxyphenyl)acetamide has been extensively studied for its potential applications in various fields such as medicine, agriculture, and material science. In medicine, this compound has been found to exhibit anticonvulsant, analgesic, and anti-inflammatory properties. It has also been studied for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and epilepsy.
In agriculture, this compound has been found to have pesticidal properties and has been studied for its potential use as a biopesticide. In material science, this compound has been studied for its potential use in the development of new materials such as polymers and nanoparticles.
Mechanism of Action
The exact mechanism of action of 2-(benzylthio)-N-(2-ethoxyphenyl)acetamide is not yet fully understood. However, it is believed to act on the central nervous system by modulating the activity of neurotransmitters such as GABA and glutamate. This compound has also been found to interact with voltage-gated sodium channels and inhibit their activity, which may contribute to its anticonvulsant and analgesic properties.
Biochemical and Physiological Effects:
This compound has been found to have several biochemical and physiological effects. It has been shown to increase the levels of GABA in the brain, which may contribute to its anticonvulsant and anxiolytic properties. This compound has also been found to decrease the levels of glutamate, which may contribute to its neuroprotective properties.
Advantages and Limitations for Lab Experiments
One advantage of using 2-(benzylthio)-N-(2-ethoxyphenyl)acetamide in lab experiments is its relatively simple synthesis method. This compound is also stable under a wide range of conditions, which makes it easy to handle and store. However, one limitation of using this compound is its limited solubility in water, which may make it difficult to use in certain experiments.
Future Directions
There are several future directions for the study of 2-(benzylthio)-N-(2-ethoxyphenyl)acetamide. One direction is the development of new derivatives of this compound with improved properties. Another direction is the study of the potential use of this compound in the treatment of other neurological disorders such as depression and anxiety. Additionally, the use of this compound as a biopesticide for agricultural applications is an area that requires further research.
Synthesis Methods
The synthesis of 2-(benzylthio)-N-(2-ethoxyphenyl)acetamide involves the reaction of 2-ethoxybenzamide with benzyl isothiocyanate in the presence of a base such as potassium carbonate. The reaction takes place in a solvent such as dimethylformamide and is carried out under reflux conditions for several hours. The resulting product is then purified using column chromatography to obtain pure this compound.
Properties
IUPAC Name |
2-benzylsulfanyl-N-(2-ethoxyphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19NO2S/c1-2-20-16-11-7-6-10-15(16)18-17(19)13-21-12-14-8-4-3-5-9-14/h3-11H,2,12-13H2,1H3,(H,18,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SSBQQXWRLPZCNH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC=C1NC(=O)CSCC2=CC=CC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H19NO2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
301.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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